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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of
deuterated n-tetracontane (CaoDs2). Designed for researchers, scientists, and professionals in
drug development, this document summarizes key quantitative data, details relevant
experimental protocols for characterization, and visualizes experimental workflows. The
substitution of hydrogen with deuterium can subtly alter a molecule's physical properties and
provides a valuable tool for various analytical techniques, most notably neutron scattering.

Core Physical Properties

The physical properties of deuterated n-tetracontane are primarily influenced by its long
aliphatic chain and the increased mass due to the presence of deuterium atoms. While specific
experimental data for fully deuterated n-tetracontane is not widely available, estimations can be
made based on the known properties of its hydrogenous counterpart, n-tetracontane (CaoHsz),
and the general effects of deuteration.
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Deuterated n-

n-Tetracontane Data
Property Tetracontane . .
(CaoHs2) Source/Estimation
(CaoDs2)
Molecular Formula CaoHs2 CaoDs2 -

Molecular Weight 563.10 g/mol [1][2] 645.58 g/mol [3] [3]
Estimated to be
] ] ) ) General trend for
Melting Point 80-84 °C[4] slightly higher than
deuterated alkanes
CaoHs2
Estimated to be
- . ) ) General trend for
Boiling Point ~525-528 °C slightly higher than
deuterated alkanes
CaoHs2
_ Estimated to be higher  Increased molecular
Density ~0.8343 g/cm?3

than CaoHs2

weight

Physical State at STP

White, waxy solid

White, waxy solid

Solubility

Insoluble in water.
Soluble in non-polar
organic solvents like
hexane, benzene, and

chloroform.

Insoluble in water.
Soluble in non-polar

organic solvents.

Assumed to be similar
to CaoHs2

Note on Estimations: The melting and boiling points of deuterated compounds are typically

slightly higher than their hydrogenous analogs due to stronger intermolecular van der Waals

forces. The density is also expected to be higher due to the significant increase in molecular

mass with a minimal change in molecular volume. The solubility profile in various solvents is

not expected to change significantly.

Experimental Protocols for Physical
Characterization

Accurate determination of the physical properties of deuterated n-tetracontane is crucial for its

application in research and development. The following are detailed methodologies for key

experiments.
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Determination of Melting Point (Capillary Method)

The capillary method is a straightforward and widely used technique for determining the

melting point of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)
Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of deuterated n-tetracontane is finely ground into a
powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.

Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.

Observation: The temperature at which the solid first begins to melt (onset) and the
temperature at which the last of the solid melts (clear point) are recorded. This range
represents the melting point of the substance. A narrow melting range is indicative of high

purity.

Determination of Boiling Point (Thiele Tube Method)
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For high-boiling-point solids like n-tetracontane, the boiling point is typically determined under

reduced pressure to prevent decomposition. However, a standard method for determining the

boiling point of a small sample at atmospheric pressure is the Thiele tube method.

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil)

Thermometer (high range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or hot plate

Procedure:

A small amount of deuterated n-tetracontane is placed in the fusion tube.

A capillary tube, with its sealed end uppermost, is placed inside the fusion tube containing
the sample.

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed in a Thiele tube containing heating oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.
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e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Displacement Method)

The density of a solid can be determined by measuring its mass and the volume it displaces in
a liquid in which it is insoluble.

Apparatus:
e Analytical balance
e Graduated cylinder or pycnometer

e Aliquid in which deuterated n-tetracontane is insoluble (e.g., water, as alkanes are
hydrophobic)

Procedure:

Mass Measurement: A known mass of deuterated n-tetracontane is accurately weighed
using an analytical balance.

e Initial Volume: A known volume of the displacement liquid is measured in a graduated
cylinder.

» Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is
fully submerged and no air bubbles are trapped.

e Final Volume: The new volume of the liquid is recorded.

» Calculation: The volume of the solid is the difference between the final and initial liquid
volumes. The density is then calculated by dividing the mass of the solid by its volume.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a reliable technique for determining the solubility of a compound in a
specific solvent.
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Apparatus:

Conical flasks with stoppers

Shaking incubator or magnetic stirrer

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., Gas Chromatography-Mass Spectrometry, GC-
MS)

Procedure:

An excess amount of deuterated n-tetracontane is added to a known volume of the chosen
solvent (e.g., hexane, chloroform) in a conical flask.

The flask is sealed and placed in a shaking incubator at a constant temperature to allow the
system to reach equilibrium. This may take several hours or days.

Once equilibrium is reached, the solution is allowed to stand to allow any undissolved solid
to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
particles.

The concentration of the deuterated n-tetracontane in the filtered solution is then determined
using a suitable analytical technique like GC-MS. This concentration represents the solubility
of the compound in that solvent at that temperature.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the physical characterization of a sample

of deuterated n-tetracontane.
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Caption: Workflow for Physical Characterization.

Application in Neutron Scattering

Deuterated alkanes are particularly valuable in neutron scattering experiments. The significant
difference in the neutron scattering length of hydrogen and deuterium allows for "contrast
variation". By selectively deuterating components in a complex system, researchers can make
certain parts of the system effectively "invisible" to the neutron beam, thereby highlighting the
structure and interactions of the remaining components. For instance, deuterated n-
tetracontane could be used as a component in a lipid-based drug delivery system, allowing for
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the detailed structural analysis of the carrier and its interaction with other molecules using
techniques like Small-Angle Neutron Scattering (SANS).

The following diagram illustrates a generalized workflow for a SANS experiment utilizing a
deuterated alkane.

Sample Preparation

Prepare System Components
(e.g., lipid, surfactant, agueous phase)

Mix Components with
Deuterated n-Tetracontane

SANS Measurement

Perform SANS Measurement
at Neutron Facility

Measure Background
(e.g., empty cell, solvent)

Data Analysis

Data Correction and Reduction

:

Model Fitting and Structural Analysis

Elucidate Nanostructure
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Caption: SANS Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. larodan.com [larodan.com]

e 2. TCMSTD [bic.ac.cn]

e 3. medchemexpress.com [medchemexpress.com]

e 4. N-TETRACONTANE | 4181-95-7 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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